Cas no 104881-77-8 (1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt)

• Product Name: 1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt
• CAS No: 104881-77-8
• MF: C₂₅H₄₈INO₄
• MW: 553.55740070343
• CID: 159960
• PubChem ID: 128701
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-[(10-iodo-1-oxooctadecyl)oxy]-N,N,N-trimethyl-, inner salt
• 10-iodostearyl carnitine
• 10-Iodooctadecanoyl carnitine
• 10-Monoiodooctadecanoyl carnitine
• 10-Monoiodostearyl carnitine
• 3-[(10-iodooctadecanoyl)oxy]-4-(trimethylammonio)butanoate
• 3-[(10-Iodooctadecanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• DTXSID30909259
• 3-(10-iodooctadecanoyloxy)-4-(trimethylazaniumyl)butanoate
• 104881-77-8

• Inchi： 1S/C25H48INO4/c1-5-6-7-8-11-14-17-22(26)18-15-12-9-10-13-16-19-25(30)31-23(20-24(28)29)21-27(2,3)4/h22-23H,5-21H2,1-4H3
• InChI Key： KSQIFPNSTHVIRE-UHFFFAOYSA-N
• SMILES： IC(CCCCCCCC)CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 539.28400
• Monoisotopic Mass: 553.262802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 21
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 49.36000
• LogP: 5.89280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines